Cas no 1014-98-8 (Benzene,1,4-bis(isocyanatomethyl)-)

• Product Name: Benzene,1,4-bis(isocyanatomethyl)-
• CAS No: 1014-98-8
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 200147
• PubChem ID: 13907
• Update Time: 2025-04-19

Benzene,1,4-bis(isocyanatomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(isocyanatomethyl)-
• 1,4-Bis(isocyanatomethyl)benzene
• 1,4-Bis-isocyanatomethyl-benzol
• AC1L22QH
• ISOCYANIC ACID, p-XYLYLENE ESTER
• LS-84465
• p-Xylylendiisocyanat
• p-xylylene diisocyanate
• p-Xylylene isocyanate
• OHLKMGYGBHFODF-UHFFFAOYSA-N
• 1,4-xylylene diisocyanate
• DTXSID60143907
• 1014-98-8
• NS00023060
• SCHEMBL21089

• Inchi： 1S/C10H8N2O2/c13-7-11-5-9-1-2-10(4-3-9)6-12-8-14/h1-4H,5-6H2
• InChI Key： OHLKMGYGBHFODF-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=CC(CN=C=O)=CC=1

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• XLogP3: 3.4

Experimental Properties

• Density: 1.11
• Boiling Point: 295.4°Cat760mmHg
• Flash Point: 119.9°C
• Refractive Index: 1.55
• PSA: 58.86
• LogP: 1.35820

Benzene,1,4-bis(isocyanatomethyl)- Security Information

• Safety Term：−."> A poison. A flammable liquid. When heated to decomposition it emits toxic vapors of CN−.